6-Cyclopentyl-hexan-1-ol
Cat. No. B8389398
M. Wt: 170.29 g/mol
InChI Key: BGUZHVALRCAXBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07091357B2
Procedure details
To a solution of 6-cyclopentyl-hexan-1-ol (1.20 g, 7.06 mmol) in DMF (20 mL) was added triphenylphosphine (2.08 g, 7.93 mmol). The solution was cooled to 0° C. and NBS (1.36 g, 7.64 mmol) was added in portions. After stirring for 30 min at room temperature, the reaction was quenched with methanol (1 mL). The solution was diluted with ether (100 mL), washed with water, saturated aqueous NaHCO3 and brine successively. The organic layer was dried and concentrated. The residue was purified by flash chromatography on silica gel, eluting with hexane to afford (6-bromo-hexyl)-cyclopentane (1.55 g, 94%) as a colorless oil: 1H NMR (300 MHz, CDCl3) δ 3.40 (2H, t, J=6.9 Hz), 1.85 (2H, m), 1.73 (3H, m), 1.38–1.64 (6H, m), 1.24–1.38 (6H, m), 1.04 (2H, m); 13C NMR (75 MHz, CDCl3) δ 40.38, 36.37, 34.35, 33.12, 32.99, 29.33, 28.87, 28.49, 25.46.
Yield
94%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11]O)[CH2:5][CH2:4][CH2:3][CH2:2]1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1C(=O)N([Br:39])C(=O)C1>CN(C=O)C>[Br:39][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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1.2 g
|
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Type
|
reactant
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|
Smiles
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C1(CCCC1)CCCCCCO
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|
Name
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|
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Quantity
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2.08 g
|
|
Type
|
reactant
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|
Smiles
|
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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|
Name
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|
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Quantity
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20 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
1.36 g
|
|
Type
|
reactant
|
|
Smiles
|
C1CC(=O)N(C1=O)Br
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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|
Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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After stirring for 30 min at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
the reaction was quenched with methanol (1 mL)
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ADDITION
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Type
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ADDITION
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|
Details
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The solution was diluted with ether (100 mL)
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WASH
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Type
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WASH
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|
Details
|
washed with water, saturated aqueous NaHCO3 and brine successively
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The organic layer was dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by flash chromatography on silica gel
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WASH
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Type
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WASH
|
|
Details
|
eluting with hexane
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
BrCCCCCCC1CCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.55 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
